A novel side electrode configuration integrated in fused silica microsystems for synchronous optical and electrical spectroscopy†

Lab on a Chip Pub Date: 2014-03-20 DOI: 10.1039/C3LC51433A

Abstract

We present a novel electrode configuration consisting of coplanar side electrode pairs integrated at the half height of the microchannels for the creation of a homogeneous electric field distribution as well as for synchronous optical and electrical measurements. For the integration of such electrodes in fused silica microsystems, a dedicated microfabrication method was utilized, whereby an intermediate bonding layer was applied to lower the temperature for fusion bonding to avoid thereby metal degradation and subsequently to preserve the electrode structures. Finally, we demonstrate the applicability of our devices with integrated electrodes for single cell electrical lysis and simultaneous fluorescence and impedance measurements for both cell counting and characterization.

Graphical abstract: A novel side electrode configuration integrated in fused silica microsystems for synchronous optical and electrical spectroscopy
A novel side electrode configuration integrated in fused silica microsystems for synchronous optical and electrical spectroscopy†
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